Cas no 918321-31-0 (Benzoic acid, 2,4-diamino-3-fluoro-5-nitro-)

• Product Name: Benzoic acid, 2,4-diamino-3-fluoro-5-nitro-
• CAS No: 918321-31-0
• MF: C₇H₆FN₃O₄
• MW: 215.138644695282
• CID: 777838
• PubChem ID: 59365499
• Update Time: 2025-04-19

Benzoic acid, 2,4-diamino-3-fluoro-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,4-diamino-3-fluoro-5-nitro-
• 2,4-diamino-3-fluoro-5-nitrobenzoic acid
• DTXSID90731659
• 918321-31-0
• SCHEMBL2526919
• PZDKCKWTTLFOIX-UHFFFAOYSA-N

• Inchi： 1S/C7H6FN3O4/c8-4-5(9)2(7(12)13)1-3(6(4)10)11(14)15/h1H,9-10H2,(H,12,13)
• InChI Key： PZDKCKWTTLFOIX-UHFFFAOYSA-N
• SMILES： FC1=C(C(=CC(C(=O)O)=C1N)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 215.03423384g/mol
• Monoisotopic Mass: 215.03423384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 135Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives